Cas no 1707367-66-5 (3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride)

• Product Name: 3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride
• CAS No: 1707367-66-5
• MF: C₁₀H₁₅ClFN₃
• MW: 231.697604417801
• CID: 5152071
• Update Time: 2025-10-29

3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride
• 3-fluoro-N-piperidin-4-ylpyridin-4-amine

• Inchi： 1S/C10H14FN3.ClH/c11-9-7-13-6-3-10(9)14-8-1-4-12-5-2-8;/h3,6-8,12H,1-2,4-5H2,(H,13,14);1H
• InChI Key： BYMQYVKCWWNFTF-UHFFFAOYSA-N
• SMILES： N(C1CCNCC1)C1=CC=NC=C1F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Additional information on 3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride

3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride: A Comprehensive Overview

The compound with CAS No 1707367-66-5, known as 3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates a fluorine atom at the 3-position, along with a piperidine moiety attached via an amine group at the 4-position. The presence of the trihydrochloride counterion suggests that this compound exists in its hydrochloride salt form, which is commonly seen in pharmaceutical applications to enhance solubility and stability.

The synthesis of 3-Fluoro-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, amidation, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of pharmacological applications, 3-fluoro-pyridinamine derivatives have shown promising results in preclinical studies as potential candidates for treating various diseases. For instance, studies published in *Journal of Medicinal Chemistry* highlight the compound's ability to modulate key enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The fluorine atom at the 3-position plays a critical role in enhancing the molecule's lipophilicity, which improves its ability to cross biological membranes and reach target sites within the body.

Another area of interest for N-(piperidinyl)pyridinamines lies in their potential as kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous cancers and inflammatory conditions. Recent research has demonstrated that 3-fluoro-N-(piperidinyl)pyridinamine derivatives can selectively inhibit specific kinase isoforms, offering a novel approach to cancer therapy with reduced off-target effects compared to existing treatments.

The structural versatility of pyridinamine trihydrochlorides also makes them valuable building blocks in combinatorial chemistry. By modifying substituents on the pyridine ring or altering the piperidine side chain, chemists can generate a wide array of analogs with diverse biological activities. This modular approach has facilitated high-throughput screening campaigns aimed at discovering new drug leads with improved potency and selectivity.

From a materials science perspective, 3-fluoro-pyridinamine trihydrochlorides exhibit unique electronic properties that make them suitable for applications in organic electronics. Their ability to act as electron-deficient aromatic systems enhances their utility in designing novel materials for light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in this field have leveraged these properties to develop more efficient energy-harvesting materials with longer operational lifetimes.

In conclusion, 3-fluoro-N-(piperidinyl)pyridinamine trihydrochloride stands out as a multifaceted compound with significant potential across multiple disciplines. Its chemical structure lends itself to diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.